2-Isopropylpyridine 1-oxide

• CAS RN: 65257-53-6
• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• IUPAC Name: 1-oxido-2-propan-2-ylpyridin-1-ium
• InChI: InChI=1S/C8H11NO/c1-7(2)8-5-3-4-6-9(8)10/h3-7H,1-2H3
• InChI Key: VJYVBCPJWGIGFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=[N+]1[O-]

Description

2-Isopropylpyridine 1-oxide is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of isopropylpyridine (2.1 g, 17.75 mmol) and m-CPBA (5.0 g, 1.3 eq.) in CH2Cl2 was stirred overnight at room temperature. Then, the reaction mixture was diluted with CH2Cl2 (twice the volume) and successively washed with aqueous sodium bicarbonate (twice) and brine, dried (Na2SO4) and evaporated to give 2.0 g (85%) of the title compound 104.

Synthesis routes and methods II

Procedure details

MCPBA (22.0 g) was added to a solution of 2-isopropylpyridine (example 85, step a) (9.1 g) in DCM (250 mL) and the resulting mixture stirred for 3 h. The reaction mixture was washed with saturated sodium bicarbonate solution (4×100 mL) and brine (100 mL), then dried over sodium sulphate, filtered and evaporated. Purification was by silica gel chromatography eluting with ethyl acetate to 10% methanol in ethyl acetate gradient. The fractions containing product were combined and evaporated to give the subtitled compound as a yellow oil. Yield 3.9 g.

Synthesis routes and methods III

Procedure details